Cas no 944896-82-6 (5-Chloroimidazo[1,2-a]pyrimidine)

• Product Name: 5-Chloroimidazo[1,2-a]pyrimidine
• CAS No: 944896-82-6
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD10698094
• CID: 1028234
• PubChem ID: 46912080
• Update Time: 2025-06-22

5-Chloroimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloroimidazo[1,2-a]pyrimidine
• 5-Chloroimidazol[1,2-a]pyrimidine
• 5-chloro-imidazo[1,2-a]pyrimidine
• 5-Chloroimidazo[1,2-a]pyrimidine (ACI)
• XYHBQBIMEMOMTJ-UHFFFAOYSA-N
• EN300-640727
• CS-0100773
• J-517394
• MFCD10698094
• SCHEMBL3036429
• 944896-82-6
• AS-36101
• AKOS006302740
• DB-079910
• AC-25245
• DTXSID90677326
• AB61265
• BCP30432

• MDL： MFCD10698094
• Inchi： 1S/C6H4ClN3/c7-5-1-2-8-6-9-3-4-10(5)6/h1-4H
• InChI Key： XYHBQBIMEMOMTJ-UHFFFAOYSA-N
• SMILES： ClC1N2C(=NC=C2)N=CC=1

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.51
• Refractive Index: 1.713
• PSA: 30.19000
• LogP: 1.38270

5-Chloroimidazo[1,2-a]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 5-Chloroimidazo[1,2-a]pyrimidine

5-Chloroimidazo[1,2-a]pyrimidine (CAS No. 944896-82-6): A Comprehensive Overview

5-Chloroimidazo[1,2-a]pyrimidine (CAS No. 944896-82-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[1,2-a]pyrimidine scaffold and a chloro substituent, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the study of 5-Chloroimidazo[1,2-a]pyrimidine.

The chemical structure of 5-Chloroimidazo[1,2-a]pyrimidine consists of a fused ring system with a chlorine atom attached at the 5-position. This structural feature imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development. The imidazo[1,2-a]pyrimidine core is known for its ability to interact with various biological targets, including enzymes and receptors, which is crucial for its pharmacological activities.

Recent studies have highlighted the biological activities of 5-Chloroimidazo[1,2-a]pyrimidine. One of the most notable applications is in the field of cancer therapy. Research has shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 5-Chloroimidazo[1,2-a]pyrimidine selectively inhibits the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 5-Chloroimidazo[1,2-a]pyrimidine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating key inflammatory mediators and signaling pathways. These findings suggest that 5-Chloroimidazo[1,2-a]pyrimidine may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 5-Chloroimidazo[1,2-a]pyrimidine have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent. Furthermore, studies have demonstrated that 5-Chloroimidazo[1,2-a]pyrimidine has low toxicity and does not cause significant side effects at therapeutic doses.

Recent advancements in synthetic methods have facilitated the efficient production of 5-Chloroimidazo[1,2-a]pyrimidine and its derivatives. These synthetic strategies involve multi-step reactions that allow for the introduction of various functional groups at different positions on the imidazo[1,2-a]pyrimidine scaffold. This flexibility in synthesis enables researchers to explore a wide range of structural modifications to optimize the pharmacological properties of these compounds.

In conclusion, 5-Chloroimidazo[1,2-a]pyrimidine (CAS No. 944896-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for future clinical applications.